Ethyl 2-methyl-2-(piperidin-4-YL)propanoate hydrochloride

• IUPAC Name: ethyl 2-methyl-2-piperidin-4-ylpropanoate;hydrochloride
• InChI: InChI=1S/C11H21NO2.ClH/c1-4-14-10(13)11(2,3)9-5-7-12-8-6-9;/h9,12H,4-8H2,1-3H3;1H
• InChI Key: LOJQEJZIJAXDQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C1CCNCC1.Cl
• Molecular Formula: C11H22ClNO2
• Molecular Weight: 235.75 g/mol

Description

Ethyl 2-methyl-2-(piperidin-4-YL)propanoate hydrochloride is a chemical compound with the molecular formula C11H22ClNO2. It has a molecular weight of 235.75 g/mol. The IUPAC name for this compound is ethyl 2-methyl-2-piperidin-4-ylpropanoate hydrochloride.

Molecular Structure Analysis

The InChI code for Ethyl 2-methyl-2-(piperidin-4-YL)propanoate hydrochloride is 1S/C11H21NO2.ClH/c1-4-14-10(13)11(2,3)9-5-7-12-8-6-9;/h9,12H,4-8H2,1-3H3;1H. The canonical SMILES structure is CCOC(=O)C(C)(C)C1CCNCC1.Cl.

Physical And Chemical Properties Analysis

Ethyl 2-methyl-2-(piperidin-4-YL)propanoate hydrochloride has a molecular weight of 235.75 g/mol. It has 2 hydrogen bond donors and 3 hydrogen bond acceptors. The compound has 4 rotatable bonds. The exact mass and monoisotopic mass of the compound are 235.1339066 g/mol. The topological polar surface area is 38.3 Ų.

Scientific Research Applications

Ethyl 2-methyl-2-(piperidin-4-YL)propanoate hydrochloride is a chemical compound with the CAS Number: 243836-26-2. It’s a powder that is stored at room temperature.

Piperidine derivatives, such as Ethyl 2-methyl-2-(piperidin-4-YL)propanoate hydrochloride, are significant in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Piperidines are among the most important synthetic fragments for designing drugs.

The synthesis of substituted piperidines is an important task of modern organic chemistry. There have been many reviews concerning specific methods of piperidine synthesis.

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

Safety And Hazards

The safety information for Ethyl 2-methyl-2-(piperidin-4-YL)propanoate hydrochloride indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram. The signal word for the compound is 'Warning’. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.